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Compound of Interest

Compound Name: 1,1-Diethoxyoctane-d10

Cat. No.: B15558588

Get Quote

Authored for researchers, scientists, and drug development professionals, this in-depth

technical guide provides a comprehensive overview of 1,1-Diethoxyoctane-d10, a deuterated

analog of 1,1-Diethoxyoctane. This document summarizes its commercially available

specifications, provides adaptable experimental protocols for its formulation, and discusses the

broader context of deuterated compounds in scientific research.

Introduction to 1,1-Diethoxyoctane-d10
1,1-Diethoxyoctane-d10 is the deuterium-labeled version of 1,1-Diethoxyoctane, also known

as n-Octyl aldehyde diethyl acetal. The replacement of ten hydrogen atoms with deuterium, the

stable isotope of hydrogen, can significantly alter the physicochemical and metabolic properties

of the molecule. This makes it a valuable tool in various research applications, including

metabolic profiling, pharmacokinetic studies, and as an internal standard in mass spectrometry-

based analyses. The C-D bond is stronger than the C-H bond, which can lead to a kinetic

isotope effect, slowing down metabolic processes that involve the cleavage of these bonds.

Commercial Availability and Specifications
Currently, 1,1-Diethoxyoctane-d10 is commercially available from at least one supplier,

InvivoChem.[1] The product is intended for research use only.[1] Key specifications provided by
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the supplier are summarized in the table below.

Property Value Reference

Alias
n-Octyl aldehyde diethyl

acetal-d10
[1]

Catalog Number V90652 [1]

Molecular Formula C12H16D10O2 [1]

Molecular Weight 212.40 [1]

Purity ≥98% [1]

Appearance
Typically exists as a solid at

room temperature
[1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[1]

Note: Detailed information regarding the isotopic enrichment, boiling point, and density of 1,1-
Diethoxyoctane-d10 is not publicly available from the supplier. For reference, the non-

deuterated 1,1-Diethoxyoctane is a liquid at room temperature. The lack of a Certificate of

Analysis (CoA) or a comprehensive Safety Data Sheet (SDS) in the public domain limits the

availability of more granular quantitative data.

Experimental Protocols: Formulation for In Vivo
Studies
The following are example formulation protocols provided by the supplier, InvivoChem, for

compounds with low water solubility.[1] These can be adapted for the preparation of 1,1-
Diethoxyoctane-d10 for in vivo experiments. Researchers should optimize the formulation

based on their specific experimental needs.

Oral Formulation (Suspension)
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Objective: To prepare a 2.5 mg/mL suspension in 0.5% CMC Na.

Materials:

1,1-Diethoxyoctane-d10

Carboxymethyl cellulose sodium (CMC Na)

ddH2O (double-distilled water)

Procedure:

Prepare a 0.5% CMC Na solution by dissolving 0.5 g of CMC Na in 100 mL of ddH2O.

Add 250 mg of 1,1-Diethoxyoctane-d10 to the 100 mL of 0.5% CMC Na solution.

Mix thoroughly to create a uniform suspension.

Injectable Formulation (DMSO/Corn Oil)
Objective: To prepare a 2.5 mg/mL solution in a 10:90 DMSO:Corn oil vehicle.

Materials:

1,1-Diethoxyoctane-d10

Dimethyl sulfoxide (DMSO)

Corn oil

Procedure:

Prepare a 25 mg/mL stock solution of 1,1-Diethoxyoctane-d10 in DMSO.

Add 100 µL of the 25 mg/mL DMSO stock solution to 900 µL of corn oil.

Mix thoroughly to obtain a clear solution or a fine suspension.

Visualization of Experimental Workflow
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The following diagram illustrates a general workflow for the preparation of an in vivo formulation

of 1,1-Diethoxyoctane-d10.

In Vivo Formulation Workflow for 1,1-Diethoxyoctane-d10

Oral Formulation (Suspension) Injectable Formulation

Weigh 1,1-Diethoxyoctane-d10

Suspend Compound in CMC Na Solution

Prepare 0.5% CMC Na Solution

2.5 mg/mL Suspension

Weigh 1,1-Diethoxyoctane-d10

Prepare 25 mg/mL DMSO Stock

Dilute DMSO Stock in Corn Oil (1:9)

2.5 mg/mL Solution/Suspension

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for preparing oral and injectable formulations.

The Role of Deuteration in Drug Development
The use of deuterated compounds, such as 1,1-Diethoxyoctane-d10, is a significant strategy

in modern drug development. Deuteration can alter the metabolic fate of a drug, potentially

leading to a longer half-life, reduced formation of toxic metabolites, and an improved

pharmacokinetic profile.[1] This is due to the kinetic isotope effect, where the greater mass of

deuterium compared to hydrogen results in a stronger carbon-deuterium bond, making it more

resistant to enzymatic cleavage.
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The following diagram illustrates the logical relationship between deuteration and its potential

effects on a drug candidate's properties.

Impact of Deuteration on Drug Properties

Deuteration
(C-H to C-D bond replacement)

Kinetic Isotope Effect

Decreased Rate of Metabolism

Increased Half-Life Reduced Toxic Metabolites

Improved Pharmacokinetic Profile

Click to download full resolution via product page

Caption: The influence of deuteration on the metabolic and pharmacokinetic properties of a

molecule.

Conclusion
1,1-Diethoxyoctane-d10 is a commercially available deuterated compound with potential

applications in various research fields, particularly in studies involving metabolic pathways and

pharmacokinetics. While detailed quantitative data beyond purity is not readily available from

the supplier, the provided formulation protocols offer a starting point for in vivo experimental

design. The principles of deuteration suggest that this compound could exhibit altered

metabolic stability compared to its non-deuterated counterpart, making it a valuable tool for
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researchers in drug development and related disciplines. Further characterization by end-

users, such as determination of isotopic enrichment and specific physical properties, is

recommended for rigorous scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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